N-[5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]butanamide

• IUPAC Name: N-[5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]butanamide
• InChI: InChI=1S/C14H17N3O2S/c1-3-6-12(18)15-14-17-16-13(20-14)10-7-5-8-11(9-10)19-4-2/h5,7-9H,3-4,6H2,1-2H3,(H,15,17,18)
• InChI Key: UMXXIEZTKSYGJI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NN=C(S1)C2=CC(=CC=C2)OCC
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

N-[5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]butanamide, also known as EB-1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EB-1 belongs to the family of thiadiazole derivatives, which have been found to possess various biological activities, including anti-inflammatory, antitumor, and antiviral properties. In

Scientific Research Applications

1. Heterocyclic Compounds as Lipoxygenase Inhibitors

N-[5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]butanamide belongs to a class of heterocyclic compounds that have been studied for their biological activities. A related study focused on synthesizing derivatives of this compound, such as N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamides, to evaluate their potential as lipoxygenase inhibitors. These compounds showed moderately good activities against the lipoxygenase enzyme, suggesting their potential in therapeutic applications where inhibition of this enzyme is beneficial (Aziz‐ur‐Rehman et al., 2016).

2. Antimicrobial and Anticancer Properties

Compounds structurally similar to this compound have been synthesized and tested for their antimicrobial properties. A study reported the synthesis of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating a pyrimidine ring, which demonstrated moderate antimicrobial activity. These findings indicate the potential of such compounds in the development of new antimicrobial agents (Farag, Kheder, & Mabkhot, 2009). Additionally, some novel thiazole and 1,3,4-thiadiazole derivatives, including those incorporating thiazole moiety, have been evaluated as potent anticancer agents (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Unfortunately, the specific mechanism of action for “N-[5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]butanamide” is not mentioned in the available resources.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, specific safety and hazard information for “N-[5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-yl]butanamide” is not available.